Cas no 844878-93-9 (4-(4-Ethylthiophenyl)benzoic acid)

• Product Name: 4-(4-Ethylthiophenyl)benzoic acid
• CAS No: 844878-93-9
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 2620659
• Update Time: 2023-08-07

4-(4-Ethylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylthiophenyl)benzoic acid
• KM2208

• Inchi： 1S/C15H14O2S/c1-2-18-14-9-7-12(8-10-14)11-3-5-13(6-4-11)15(16)17/h3-10H,2H2,1H3,(H,16,17)
• InChI Key： PXNLJDZBBKRHNK-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Topological Polar Surface Area: 62.6